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Compound of Interest

Compound Name: BMS-1166 hydrochloride

Cat. No.: B10818828 Get Quote

Technical Support Center: BMS-1166
Hydrochloride
This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on the solubility, handling, and use of BMS-1166
hydrochloride. The following information is designed to address common issues and

questions encountered during experimental workflows.

Frequently Asked Questions (FAQs)
Q1: What is BMS-1166 hydrochloride and what is its mechanism of action?

A1: BMS-1166 is a potent and selective small molecule inhibitor of the programmed death-

ligand 1 (PD-L1) protein.[1] Its mechanism of action involves binding to PD-L1, which induces

its dimerization and subsequent internalization, thereby preventing its interaction with the

programmed cell death protein 1 (PD-1) receptor on T-cells.[2] This blockade of the PD-1/PD-

L1 immune checkpoint restores T-cell activation and enhances the anti-tumor immune

response. A unique aspect of BMS-1166's mechanism is its ability to specifically affect PD-L1

glycosylation, preventing the transport of the under-glycosylated form from the endoplasmic

reticulum (ER) to the Golgi apparatus, leading to its accumulation in the ER and blocking its

signaling.[2][3][4][5]

Q2: What is the solubility of BMS-1166 hydrochloride in common laboratory solvents?
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A2: BMS-1166 hydrochloride is highly soluble in dimethyl sulfoxide (DMSO). It is sparingly

soluble in ethanol and is considered insoluble in water. For detailed solubility data, please refer

to the data table below.

Q3: I am observing precipitation when preparing my BMS-1166 hydrochloride solution. What

could be the cause and how can I resolve this?

A3: Precipitation can occur due to several factors:

Incorrect Solvent: BMS-1166 hydrochloride has very poor solubility in aqueous solutions.

Ensure you are using an appropriate organic solvent like DMSO for initial stock solution

preparation.

Low-Quality or "Wet" DMSO: The presence of water in DMSO can significantly reduce the

solubility of BMS-1166 hydrochloride. It is crucial to use high-purity, anhydrous, and freshly

opened DMSO for preparing stock solutions.[6]

Temperature: Solubility can be temperature-dependent. Gentle warming or sonication may

aid in the dissolution process. However, be cautious with excessive heat as it may degrade

the compound.

Supersaturation: If a stock solution is prepared at a high concentration and then stored at a

lower temperature, the compound may precipitate out. Ensure your stock solution is stored

correctly and, if necessary, gently warmed and vortexed before use.

Q4: How should I prepare BMS-1166 hydrochloride for in vivo animal studies?

A4: Due to its poor aqueous solubility, BMS-1166 hydrochloride requires a specific

formulation for in vivo administration. This typically involves a multi-component vehicle system.

Detailed protocols for preparing these formulations are provided in the "Experimental

Protocols" section below. It is recommended to prepare these formulations fresh for each

experiment.

Q5: What are the recommended storage conditions for BMS-1166 hydrochloride powder and

stock solutions?

A5:
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Powder: The solid form of BMS-1166 hydrochloride should be stored at -20°C for long-term

stability.

Stock Solutions: Aliquot stock solutions into single-use vials to avoid repeated freeze-thaw

cycles. For long-term storage, stock solutions in DMSO can be stored at -80°C for up to one

year.[6] For shorter periods, storage at -20°C for up to one month is also acceptable.

Data Presentation
Table 1: Solubility of BMS-1166 Hydrochloride in Various
Solvents

Solvent Solubility (mg/mL)
Molar Equivalent
(mM)

Notes

DMSO 100 - 125 147.59 - 194.97

Use of fresh,

anhydrous DMSO is

recommended.

Sonication may be

required.

Ethanol 13 ~20.28 Sparingly soluble.

Water Insoluble -

Not recommended for

preparing stock

solutions.

Note: The molecular weight of BMS-1166 hydrochloride is approximately 677.57 g/mol .

Table 2: Recommended Formulations for in vivo Studies
Formulation Components Final Concentration of BMS-1166 HCl

10% DMSO, 40% PEG300, 5% Tween-80, 45%

Saline
≥ 2.08 mg/mL

10% DMSO, 90% (20% SBE-β-CD in Saline) ≥ 2.5 mg/mL

10% DMSO, 90% Corn Oil ≥ 2.5 mg/mL
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Experimental Protocols
Protocol 1: Preparation of a 10 mM Stock Solution in
DMSO

Materials: BMS-1166 hydrochloride powder, anhydrous DMSO, sterile microcentrifuge

tubes, precision balance.

Procedure: a. Weigh the desired amount of BMS-1166 hydrochloride powder in a sterile

microcentrifuge tube. For example, to prepare 1 mL of a 10 mM stock solution, weigh out

6.78 mg of the compound. b. Add the appropriate volume of anhydrous DMSO to the tube. c.

Vortex the solution thoroughly. If dissolution is slow, gentle warming (e.g., in a 37°C water

bath for a few minutes) or sonication can be applied until the solid is completely dissolved. d.

Aliquot the stock solution into single-use vials and store at -80°C.

Protocol 2: Preparation of an in vivo Formulation
(Example: 10% DMSO, 40% PEG300, 5% Tween-80, 45%
Saline)

Materials: BMS-1166 hydrochloride stock solution in DMSO (e.g., 20.8 mg/mL), PEG300,

Tween-80, sterile saline (0.9% NaCl), sterile tubes.

Procedure (for 1 mL of formulation): a. In a sterile tube, add 400 µL of PEG300. b. Add 100

µL of the 20.8 mg/mL BMS-1166 hydrochloride stock solution in DMSO to the PEG300.

Vortex until the solution is homogeneous. c. Add 50 µL of Tween-80 to the mixture and vortex

thoroughly. d. Add 450 µL of sterile saline to the mixture and vortex until a clear,

homogeneous solution is formed. e. This formulation should be prepared fresh before each

use.
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PD-1/PD-L1 Signaling Pathway and Inhibition by BMS-1166
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Caption: PD-1/PD-L1 signaling pathway and its inhibition by BMS-1166.
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Experimental Workflow for BMS-1166 Hydrochloride Solution Preparation
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Caption: Workflow for preparing BMS-1166 hydrochloride solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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